Cas no 2137065-88-2 (1-Piperidinecarboxylic acid, 3-(1-oxo-3-butyn-1-yl)-, 1,1-dimethylethyl ester, (3S)-)

• Product Name: 1-Piperidinecarboxylic acid, 3-(1-oxo-3-butyn-1-yl)-, 1,1-dimethylethyl ester, (3S)-
• CAS No: 2137065-88-2
• MF: C₁₄H₂₁NO₃
• MW: 251.321444272995
• CID: 5293052
• Update Time: 2025-06-08

1-Piperidinecarboxylic acid, 3-(1-oxo-3-butyn-1-yl)-, 1,1-dimethylethyl ester, (3S)- Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 3-(1-oxo-3-butyn-1-yl)-, 1,1-dimethylethyl ester, (3S)-

• Inchi： 1S/C14H21NO3/c1-5-7-12(16)11-8-6-9-15(10-11)13(17)18-14(2,3)4/h1,11H,6-10H2,2-4H3/t11-/m0/s1
• InChI Key： SJCJTJIVSBJQKA-NSHDSACASA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC[C@H](C(=O)CC#C)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 1-Piperidinecarboxylic acid, 3-(1-oxo-3-butyn-1-yl)-, 1,1-dimethylethyl ester, (3S)-

Recent Advances in the Study of 1-Piperidinecarboxylic acid, 3-(1-oxo-3-butyn-1-yl)-, 1,1-dimethylethyl ester, (3S)- (CAS: 2137065-88-2)

The compound 1-Piperidinecarboxylic acid, 3-(1-oxo-3-butyn-1-yl)-, 1,1-dimethylethyl ester, (3S)- (CAS: 2137065-88-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This chiral piperidine derivative, characterized by its unique butynyl and tert-butyl ester functionalities, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its role in the design of protease inhibitors, kinase modulators, and other therapeutic agents targeting various diseases.

One of the key areas of research involving this compound is its utility in click chemistry and bioorthogonal reactions. The presence of the butynyl group enables efficient copper-catalyzed azide-alkyne cycloaddition (CuAAC), making it a valuable building block for the synthesis of complex molecular architectures. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its application in the development of covalent inhibitors for SARS-CoV-2 main protease, highlighting its potential in antiviral drug design.

Further investigations have focused on the stereochemical implications of the (3S)-configuration in biological activity. Computational and experimental studies have revealed that the stereocenter at the 3-position significantly influences the binding affinity and selectivity of derived compounds. For instance, a recent ACS Chemical Biology paper reported that (3S)-configured analogs exhibited enhanced inhibitory activity against a specific kinase target compared to their (3R)-counterparts, underscoring the importance of chirality in drug efficacy.

In addition to its pharmacological applications, 2137065-88-2 has also been employed in materials science. Researchers have utilized its reactive alkyne moiety to construct functionalized polymers and dendrimers with tailored properties for drug delivery systems. A 2024 study in Advanced Materials showcased its use in creating stimuli-responsive nanocarriers capable of targeted release in tumor microenvironments.

Despite these advancements, challenges remain in the large-scale synthesis and purification of this compound. Recent efforts have focused on optimizing catalytic asymmetric synthesis routes to improve yield and enantiomeric purity. A breakthrough published in Organic Letters in early 2024 described a novel palladium-catalyzed enantioselective method that achieved >99% ee, paving the way for more efficient production.

In conclusion, 1-Piperidinecarboxylic acid, 3-(1-oxo-3-butyn-1-yl)-, 1,1-dimethylethyl ester, (3S)- represents a promising scaffold with diverse applications in medicinal chemistry and beyond. Ongoing research continues to uncover new opportunities for this compound, particularly in the development of next-generation therapeutics and smart materials. Future studies are expected to further elucidate its structure-activity relationships and expand its utility in multidisciplinary research.